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Compound of Interest

Compound Name: Wilforgine (Standard)

Cat. No.: B10817270

Wilforgine: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this technical guide provides
an in-depth overview of Wilforgine, a sesquiterpene alkaloid with notable biological activities.
This document covers its chemical identification, commercial availability, and key experimental
data, including detailed protocols and a visualization of its implicated signaling pathway.

Chemical Identity and Commercial Availability

Wilforgine, a complex natural product isolated from Tripterygium wilfordii, is a subject of interest
for its potential pharmacological applications. Its unique chemical structure underpins its
biological functions.

Table 1: Chemical and Commercial Data for Wilforgine
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Parameter Value Reference
CAS Number 37239-47-7 [11[2131141[5]
Molecular Formula C41H47NO19 [1][2]

Molecular Weight

857.815 g/mol

[2]

Type of Compound

Sesquiterpenoid Alkaloid

[2]

Commercial Suppliers

Biopurify, Cayman Chemical,

Selleck Chemicals

[2](3][6]

Purity (Typical)

95% - >98%

[1](21[3]

Physical Description

Powder

[2]

Biological Activity and Quantitative Data

Wilforgine has demonstrated distinct biological effects, most notably paralytic activity against

certain insect larvae and potential modulation of calcium channels.[3][6] The following tables

summarize key quantitative findings from published research.

Table 2: Paralytic Activity of Wilforgine

Developmental

Organism Parameter Value Reference
Stage

Mythimna ] NCso (50%
Third Instar ] 0.0086

separata Narcotic [1]
Larvae ) pmol/larva

(Armyworm) Concentration)

Table 3: Production of Wilforgine in Hairy Root Cultures of Tripterygium wilfordii
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Wilforgine Fold

Elicitor Concentrati . .

Time Point Content Change vs. Reference
(Treatment) on

(nglg) Control

Control - 6 h ~310
Methyl
Jasmonate Not Specified 6 h 693.36 2.23
(MeJA)

Experimental Protocols

This section provides detailed methodologies for key experiments related to the biological
activities of Wilforgine.

Insect Paralytic Activity Assay

This protocol is a generalized procedure based on the reported paralytic effects of Wilforgine
on M. separata larvae.[1]

Objective: To determine the concentration-dependent paralytic effect of Wilforgine on third-
instar M. separata larvae.

Materials:

Wilforgine

e Third-instar M. separata larvae

» Solvent for Wilforgine (e.g., DMSO)

e Micro-applicator

o Petri dishes

o Fresh corn leaves (or appropriate larval food)

 Incubator set to appropriate temperature and humidity for the larvae
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Procedure:

o Preparation of Wilforgine Solutions: Prepare a series of dilutions of Wilforgine in the chosen
solvent to achieve a range of doses to be tested. A vehicle control (solvent only) must be
included.

» Application of Wilforgine: Using a micro-applicator, topically apply a precise volume of each
Wilforgine dilution (or vehicle control) to the dorsal thoracic region of individual third-instar
larvae.

o Observation: Place each treated larva in a separate petri dish containing a fresh corn leaf.

e Assessment of Paralysis: At predetermined time intervals (e.g., 1, 2, 4, 8, 12, and 24 hours
post-application), observe the larvae for signs of paralysis. Paralysis can be defined as the
inability of the larva to move in a coordinated manner or right itself when placed on its back.
A gentle prod with a soft brush can be used to assess movement.

o Data Analysis: For each concentration and time point, record the number of paralyzed
larvae. Calculate the percentage of paralyzed larvae at each dose. The 50% narcotic
concentration (NCso), the concentration that causes paralysis in 50% of the test subjects,
can be determined using probit analysis or other appropriate statistical methods.

Implicated Signaling Pathway

While direct studies on the specific signaling pathways modulated by purified Wilforgine are
limited, the broader class of compounds from Tripterygium wilfordii has been shown to exert
anti-inflammatory effects through the inhibition of the NF-kB (Nuclear Factor kappa-light-chain-
enhancer of activated B cells) signaling pathway. The following diagram illustrates a plausible
mechanism for how Wilforgine, as a component of this plant, may interfere with this critical
inflammatory pathway.
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Potential Inhibition of the Canonical NF-kB Signaling Pathway by Wilforgine
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Caption: Potential mechanism of Wilforgine inhibiting the NF-kB pathway.
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Disclaimer: This guide is intended for research purposes only. Wilforgine is a potent bioactive
compound and should be handled with appropriate safety precautions in a laboratory setting.
The information provided here is a synthesis of available research and should not be
considered as a definitive statement on the compound's properties or mechanisms of action.
Further independent research is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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